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Compound of Interest

Compound Name: Chlorethoxyfos

Cat. No.: B165925

For immediate release:

This document provides essential safety and logistical information for the proper disposal of
Chlorethoxyfos, a highly toxic organophosphate insecticide. Researchers, scientists, and drug
development professionals must adhere to these procedural guidelines to ensure personal
safety and environmental protection. Chlorethoxyfos is classified as extremely hazardous
(Toxicity Category I) and is fatal if swallowed, inhaled, or in contact with skin.[1][2][3] It is also
very toxic to aquatic life with long-lasting effects.[4][5]

Pre-Disposal and Handling Precautions

Before initiating any disposal procedures, it is critical to handle Chlorethoxyfos with extreme
caution in a well-ventilated area, preferably within a chemical fume hood.[3][4] Personal
Protective Equipment (PPE) is mandatory.

Required Personal Protective Equipment (PPE):

» Respiratory Protection: A NIOSH-approved respirator with an organic vapor cartridge or a
self-contained breathing apparatus (SCBA) is essential.[4]

o Eye and Face Protection: Chemical safety goggles and a face shield are required to protect
against splashes.[4]
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o Skin Protection: Wear chemical-resistant gloves (e.g., nitrile, neoprene), a lab coat, and
closed-toe shoes.[4]

» Body Protection: For larger quantities or in case of a spill, a chemical-resistant suit may be
necessary.

Decontamination and Spill Management

In the event of a spill, immediately evacuate the area and prevent unauthorized entry. Wearing
full PPE, contain the spill using an inert absorbent material such as sand, vermiculite, or
commercial sorbents.[4] Do not use combustible materials like sawdust. Collect the absorbed
material into a sealable, labeled container for hazardous waste disposal.[4] Following the
collection of the spilled material, decontaminate the area with a suitable decontamination
solution (e.g., a solution of sodium hypochlorite followed by a detergent and water wash),
ensuring all cleaning materials are also collected for hazardous waste disposal.

Disposal Procedures for Chlorethoxyfos and
Contaminated Materials

The disposal of Chlorethoxyfos and any materials contaminated with it is regulated under the
Resource Conservation and Recovery Act (RCRA).[6][7][8] It is imperative to follow all federal,
state, and local regulations.

Step 1: Segregation and Labeling

o Segregate all Chlorethoxyfos waste, including unused product, empty containers, and
contaminated labware (e.g., pipette tips, glassware), from other laboratory waste streams.

o Label all waste containers clearly and accurately as "Hazardous Waste: Chlorethoxyfos"
and include the appropriate hazard pictograms (e.g., skull and crossbones, environmental
hazard).[5]

Step 2: Container Management
o Use only approved, leak-proof, and sealable containers for Chlorethoxyfos waste.[4]

o Ensure containers are compatible with the chemical.
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» Do not overfill containers.
Step 3: Arrange for Licensed Hazardous Waste Disposal

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for the pickup and disposal of
Chlorethoxyfos waste.

e Provide the contractor with the Safety Data Sheet (SDS) for Chlorethoxyfos.
Step 4: Record Keeping

o Maintain detailed records of the amount of Chlorethoxyfos disposed of, the date of
disposal, and the name of the licensed disposal company.

Quantitative Data Summary

Property Value Source
Acute Oral Toxicity Fatal if swallowed [3114]
Acute Dermal Toxicity Fatal in contact with skin [3][4]
Acute Inhalation Toxicity Fatal if inhaled [3114]
Aquatic Toxicity (Bluegill
_ LC50: 0.0023 mg/L (96 hr) [1]

sunfish)
Aquatic Toxicity (Rainbow

LC50: 0.10 mg/L (96 hr) [1]
trout)
Aquatic Toxicity (Sheepshead

LC50: 0.00047 mg/L (96 hr) [1]

minnow)

Hydrolysis Half-life (DT50) at 4.3 days (pH 5), 59 days (pH

1
25°C 7), 72 days (pH 9) s

Chlorethoxyfos Disposal Workflow
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Caption: Logical workflow for the proper disposal of Chlorethoxyfos.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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